Cas no 136458-46-3 ((1aR,4S,4aS,7S,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulene-4,7-diol)

• Product Name: (1aR,4S,4aS,7S,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulene-4,7-diol
• CAS No: 136458-46-3
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 1240692
• PubChem ID: 178327
• Update Time: 2025-04-20

(1aR,4S,4aS,7S,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulene-4,7-diol Chemical and Physical Properties

Names and Identifiers

• (1aR,4S,4aS,7S,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulene-4,7-diol
• (1aR,4S,4aS,7S,7aS,7bR)-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulene-4,7-diol
• 136458-46-3
• (1aR,4S,4aS,7S,7aS,7bR)-1,1,4,7-Tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa(h)azulene-4,7-diol

• Inchi： 1S/C15H26O2/c1-13(2)9-5-7-14(3,16)10-6-8-15(4,17)12(10)11(9)13/h9-12,16-17H,5-8H2,1-4H3/t9-,10+,11-,12-,14+,15+/m1/s1
• InChI Key： DWNPMJOWAWGIMM-GFCMYALRSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2[C@](C)(CC[C@H]3C(C)(C)[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 238.19328
• Monoisotopic Mass: 238.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.3

Experimental Properties

• Density: 1.052
• Boiling Point: 314.4°C at 760 mmHg
• Flash Point: 138.1°C
• Refractive Index: 1.517